Cas no 2803861-71-2 (6-Aminopyridine-3-sulfonyl fluoride hydrochloride)

• Product Name: 6-Aminopyridine-3-sulfonyl fluoride hydrochloride
• CAS No: 2803861-71-2
• MF: C₅H₆ClFN₂O₂S
• MW: 212.629742145538
• CID: 5465408
• Update Time: 2025-06-15

6-Aminopyridine-3-sulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-aminopyridine-3-sulfonyl fluoride hydrochloride
• Z6506661346
• 3-Pyridinesulfonyl fluoride, 6-amino-, hydrochloride (1:1)
• 6-Aminopyridine-3-sulfonyl fluoride hydrochloride

• Inchi： 1S/C5H5FN2O2S.ClH/c6-11(9,10)4-1-2-5(7)8-3-4;/h1-3H,(H2,7,8);1H
• InChI Key： ZNQQYWILHFSFCP-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=NC(=CC=1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 211.9822545 g/mol
• Monoisotopic Mass: 211.9822545 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• Molecular Weight: 212.63

Additional information on 6-Aminopyridine-3-sulfonyl fluoride hydrochloride

Introduction to 6-Aminopyridine-3-sulfonyl fluoride hydrochloride (CAS No. 2803861-71-2)

6-Aminopyridine-3-sulfonyl fluoride hydrochloride (CAS No. 2803861-71-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 6-Aminopyridine-3-sulfonyl fluoride hydrochloride.

The molecular formula of 6-Aminopyridine-3-sulfonyl fluoride hydrochloride is C₆H₅F₂N₂O₃S, and its molecular weight is approximately 219.18 g/mol. The compound features a pyridine ring with an amino group at the 6-position and a sulfonyl fluoride moiety at the 3-position, which is further derivatized as a hydrochloride salt. This unique structural arrangement imparts specific chemical and biological properties that make it an attractive candidate for various applications.

In terms of chemical synthesis, 6-Aminopyridine-3-sulfonyl fluoride hydrochloride can be prepared through a multi-step process involving the reaction of 6-amino-3-pyridinesulfonic acid with fluorinating agents followed by salt formation. The detailed synthetic route often involves the protection and deprotection of functional groups to ensure the desired product is obtained with high purity and yield. Recent advancements in synthetic methodologies have focused on optimizing these processes to enhance efficiency and reduce environmental impact.

The biological activities of 6-Aminopyridine-3-sulfonyl fluoride hydrochloride have been extensively studied in various contexts. One of the key areas of interest is its potential as a modulator of protein kinases, which are critical enzymes involved in cellular signaling pathways. Research has shown that compounds with similar structures can exhibit potent inhibitory effects on specific kinases, making them valuable leads for drug discovery efforts targeting diseases such as cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 6-Aminopyridine-3-sulfonyl fluoride hydrochloride-derived compounds to selectively inhibit certain kinases involved in cancer progression. The study demonstrated that these compounds effectively reduced tumor growth in preclinical models, suggesting their potential as therapeutic agents. Additionally, the compound's ability to cross cell membranes and reach intracellular targets adds to its appeal as a drug candidate.

Beyond kinase inhibition, 6-Aminopyridine-3-sulfonyl fluoride hydrochloride has also shown promise in other biological applications. For instance, it has been investigated for its anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and other autoimmune diseases. Preclinical studies have indicated that these compounds can modulate inflammatory pathways by inhibiting key enzymes and cytokines involved in the inflammatory response.

The safety profile of 6-Aminopyridine-3-sulfonyl fluoride hydrochloride is another important consideration for its potential use in pharmaceutical applications. Toxicological studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 6-Aminopyridine-3-sulfonyl fluoride hydrochloride (CAS No. 2803861-71-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery efforts in various disease areas.